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Compound of Interest

Compound Name: ITI-214

Cat. No.: B560036

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for ITI-
214 was not publicly available at the time of this writing. The following guidance is based on
general best practices for handling potent, solid-phase pharmaceutical research compounds.
Researchers, scientists, and drug development professionals should always consult the
compound-specific SDS provided by the manufacturer before any handling, storage, or
disposal activities. The information below is intended to supplement, not replace, a formal risk
assessment and the specific instructions from the supplier.

ITI-214 is a potent phosphodiesterase 1 (PDEL) inhibitor. As with any potent, biologically active
compound, proper handling procedures are crucial to ensure personnel safety and prevent
contamination. The following sections provide essential, immediate safety and logistical
information for the operational use and disposal of ITI-214 in a laboratory setting.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
ITI-214 in its solid form and when preparing solutions.
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Experimental Protocols for Safe Handling

1.

Receiving and Unpacking

Upon receipt, visually inspect the external packaging for any signs of damage or leakage.

Wear appropriate PPE (safety glasses, lab coat, and nitrile gloves) before opening the

secondary container.

Verify the container label matches the order information.

Store the compound according to the manufacturer's instructions, typically at -20°C for long-

term stability.

. Weighing the Compound

Weighing of potent compounds should be performed in a containment device such as a

certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

Don appropriate PPE, including a disposable gown, double gloves, and a respirator.

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Use dedicated spatulas and weigh boats. Clean all equipment thoroughly after use.

Handle the compound gently to avoid creating airborne dust.

w

. Solution Preparation

All solution preparation should be conducted within a certified chemical fume hood.

Wear chemical splash goggles, a chemical-resistant apron or gown, and double nitrile
gloves.

Use a validated solvent for dissolution, as indicated by the supplier or relevant literature.

Add the solvent to the vessel containing the pre-weighed ITI-214 to minimize dust
generation.

Ensure the container is securely capped before removing it from the fume hood.

Disposal Plan

1. Waste Segregation

All materials that come into direct contact with ITI-214 (e.g., weigh boats, pipette tips, gloves,
gowns) should be considered hazardous waste.

Segregate solid waste from liquid waste.

2. Solid Waste Disposal

Collect all contaminated solid waste in a dedicated, clearly labeled, and sealed hazardous
waste container.

This includes used PPE, weighing papers, and any contaminated labware.

w

. Liquid Waste Disposal

Collect all solutions containing ITI-214 and any solvent used for rinsing contaminated
glassware in a clearly labeled, sealed, and chemical-resistant hazardous waste container.
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Do not mix with other chemical waste streams unless compatibility has been confirmed.

4. Final Disposal

Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Workflow for Handling Potent Compounds

General Workflow for Handling Potent Research Compounds
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Caption: General workflow for handling potent research compounds.
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[https://www.benchchem.com/product/b560036#personal-protective-equipment-for-handling-
iti-214]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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